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Compound Name: Chroman-8-boronic acid
CAS No.: 685514-79-8
Cat. No.: B1424261
Get Quote
. J

Chroman-8-boronic acid (CAS Number: 685514-79-8) has emerged as a significant building
block in the fields of medicinal chemistry and organic synthesis. Its structure uniquely combines
the privileged chroman scaffold, a core component of many biologically active compounds, with
the versatile boronic acid functional group.[1] This duality makes it an invaluable intermediate
for the construction of complex molecules, particularly through transition metal-catalyzed cross-
coupling reactions. Boronic acids are renowned for their stability, low toxicity, and diverse
reactivity, serving as essential precursors in the synthesis of novel therapeutic agents and
materials.[2][3][4] This guide offers a comprehensive technical overview of Chroman-8-
boronic acid, from its fundamental properties and handling to its core applications and
detailed experimental protocols, designed to empower researchers in their synthetic
endeavors.

Physicochemical Properties and Structural Data

A clear understanding of a reagent's physical and chemical properties is the foundation of its
effective application in the laboratory.
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Property Value Source(s)
CAS Number 685514-79-8 [5161[718]
Molecular Formula CoH11BO3 516171
Molecular Weight 177.99 g/mol [7]

(3,4-dihydro-2H-chromen-8-
IUPAC Name i ) [5]
yl)boronic acid

Appearance Solid [5][9]
- ) 384.0 £ 52.0 °C at 760 mmHg
Boiling Point . [5]
(Predicted)
Typical Purity >95% [51[6]
Storage Temperature Room Temperature [5]

Chemical Structure:

Figure 1. Structure of Chroman-8-boronic acid.

Safety, Handling, and Storage

Proper handling and storage are critical for ensuring laboratory safety and maintaining the
integrity of the reagent. Chroman-8-boronic acid is classified with GHS07 hazards.[5]

Hazard Identification:[5]

 Signal Word: Warning
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e Hazard Statements:

o H302: Harmful if swallowed.

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
Recommended Handling and Storage Protocols:

e Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood, to
minimize inhalation of dust.[10][11] Ensure that eyewash stations and safety showers are
readily accessible.[10][12]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
chemical safety goggles or a face shield.[9][10][11] If dust formation is significant, use a
NIOSH/MSHA-approved respirator.[12]

» Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[9][11] Do not breathe
dust. Wash hands thoroughly after handling.[9][10][11] Keep away from heat, sparks, and
open flames.[10][11]

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated
place.[9] The compound should be stored away from incompatible materials such as strong
oxidizing agents.[9][10]

Core Reactivity: The Suzuki-Miyaura Cross-
Coupling Reaction

The synthetic utility of Chroman-8-boronic acid is primarily derived from its participation in the
Suzuki-Miyaura cross-coupling reaction. This Nobel Prize-winning methodology is one of the
most powerful and widely used methods for forming carbon-carbon bonds.[4][13][14]

Mechanistic Principle: The reaction couples an organoboron compound (Chroman-8-boronic
acid) with an organohalide or triflate in the presence of a palladium catalyst and a base.[13][14]
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The base is crucial as it activates the boronic acid, forming a more nucleophilic "ate" complex,
which facilitates the key transmetalation step in the catalytic cycle.[13] The chroman moiety
remains intact, allowing for the direct installation of this valuable heterocyclic system onto
various aromatic or vinylic partners.

Starting Materials

Chroman-8-boronic acid

Aryl/Vinyl Halide
(R-X)

4 Reaction Conditions
Pd Catalyst Reaction Mixture Heat Coupled Product
(e.g., Pd(PPhs)a) (Inert Atmosphere) (Chroman-R)

Base

(e.g., K2CO3)

Solvent
(e.g., Toluene/H20)
N\

J
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A conceptual workflow for the Suzuki-Miyaura coupling reaction.

Experimental Protocols: Synthesis and Purification

The following sections provide standardized, field-proven methodologies. The causality behind
each step is explained to ensure both reproducibility and a deeper understanding of the
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process.

Protocol: General Procedure for Suzuki-Miyaura Cross-
Coupling

This protocol describes a representative coupling of Chroman-8-boronic acid with an aryl
bromide. Conditions may require optimization based on the specific substrate.

Objective: To synthesize an 8-aryl-chroman derivative via a palladium-catalyzed cross-coupling
reaction.

Methodology:

» Vessel Preparation (The "Why"): To prevent deactivation of the palladium catalyst, which is
sensitive to oxygen, the reaction must be conducted under an inert atmosphere.

o Step: Place a magnetic stir bar into a round-bottom flask equipped with a reflux
condenser. Dry the glassware thoroughly in an oven and allow it to cool under a stream of
nitrogen or argon.

o Reagent Addition (The "Why"): The reagents are added in a specific order to ensure proper
mixing and initiation. The base is essential for activating the boronic acid for transmetalation.
[13]

o Step: To the flask, add Chroman-8-boronic acid (1.0 eq.), the desired aryl bromide (1.1
eg.), and the base, such as potassium carbonate (K2COs, 2.0-3.0 eq.).

o Step: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0)
[Pd(PPhs)4] (2-5 mol%).

¢ Solvent and Degassing (The "Why"): Solvents must be degassed to remove dissolved
oxygen. A biphasic system (e.g., toluene and water) is often effective, with the inorganic base
residing in the aqueous phase and the organic reactants and catalyst in the organic phase.
[15]

o Step: Add the solvent system, such as a 4:1 mixture of toluene and water.
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o Step: Bubble nitrogen or argon through the stirred mixture for 15-20 minutes to ensure the
removal of any residual oxygen.

o Reaction Execution (The "Why"): Heating accelerates the reaction rate. The progress is
monitored to determine the point of completion and avoid side reactions or decompaosition.

o Step: Heat the reaction mixture to reflux (typically 85-110 °C, depending on the solvent)
with vigorous stirring.

o Step: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

o Work-up and Extraction (The "Why"): The work-up procedure quenches the reaction and
separates the desired organic product from the inorganic salts, base, and catalyst residues.

o Step: Once the reaction is complete, cool the mixture to room temperature.
o Step: Dilute the mixture with an organic solvent like ethyl acetate and water.

o Step: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with
water and brine.

o Step: Dry the separated organic layer over anhydrous sodium sulfate (Naz=S0a), filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

e Purification (The "Why"): The crude product must be purified to remove unreacted starting
materials, byproducts, and catalyst residues.

o Step: Purify the crude residue via flash column chromatography on silica gel, using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure
coupled product.

Protocol: Strategies for Boronic Acid Purification

Boronic acids can be challenging to purify due to their polarity and tendency to form anhydrides
(boroxines).[16][17] Standard silica gel chromatography can sometimes lead to decomposition.
[16] Below are validated alternative strategies.
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A decision workflow for selecting a boronic acid purification method.
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Method 1: Purification via Salt Formation[18][19] This method leverages the acidic nature of the

boronic acid to separate it from neutral impurities.

Dissolve the crude Chroman-8-boronic acid in an appropriate solvent.

Treat the solution with an aqueous base (e.g., NaOH, K2CO3) to form the water-soluble
boronate salt.[19]

Wash the aqueous solution with a nonpolar organic solvent (e.g., diethyl ether) to extract any
non-acidic, organic-soluble impurities.[19]

Separate the layers and carefully acidify the aqueous layer with an acid (e.g., HCI) until the
pure boronic acid precipitates.

Isolate the solid product by filtration, wash with cold water, and dry under vacuum.

Method 2: Purification via Adduct Formation[16][20] Boronic acids can form stable, crystalline

adducts with diols or amino alcohols like diethanolamine.

Dissolve the crude boronic acid in a solvent like ether.

Add diethanolamine to form the diethanolamine adduct, which is often a crystalline solid that
will precipitate.

Isolate the crystalline adduct by filtration.

The free boronic acid can be recovered by treating the adduct with an acid and extracting it
into an organic solvent.[20]

Analytical Characterization

Confirming the identity and purity of Chroman-8-boronic acid and its reaction products is

essential.

High-Performance Liquid Chromatography (HPLC) / Mass Spectrometry (MS): This is a
primary technique for assessing purity and monitoring reaction progress.[21] A reversed-
phase C18 column is commonly used.[22][23] MS provides confirmation of the molecular
weight.

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.researchgate.net/post/How_to_purify_boronic_acids_boronate_esters
https://patents.google.com/patent/WO2005019229A1/en
https://www.benchchem.com/product/b1424261/docs?utm_src=pdf-body#introduction-a-versatile-scaffold-for-modern-synthesis
https://patents.google.com/patent/WO2005019229A1/en
https://patents.google.com/patent/WO2005019229A1/en
https://chemistry.stackexchange.com/questions/193308/challenging-purification-of-organoboronic-acids
https://www.reddit.com/r/chemistry/comments/7kwjrb/purification_of_boronic_acids/
https://www.reddit.com/r/chemistry/comments/7kwjrb/purification_of_boronic_acids/
https://www.benchchem.com/product/b1424261/docs?utm_src=pdf-body#introduction-a-versatile-scaffold-for-modern-synthesis
https://www.waters.com/nextgen/us/en/library/application-notes/2024/developing-a-separation-for-eleven-boronic-acids-using-maxpeak-premier-column-technology-on-an-arc-hplc-system.html
https://pubs.rsc.org/en/content/articlelanding/2013/ay/c3ay40542g
https://www.researchgate.net/publication/255769747_A_high_throughput_analysis_of_boronic_acids_using_ultra_high_performance_liquid_chromatography-electrospray_ionization_mass_spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1424261?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
chemical structure of the final product. Boron NMR (1B NMR) can also be used to
characterize the boronic acid itself.

o Post-Column Derivatization: For selective detection in complex mixtures, HPLC can be
coupled with post-column derivatization using reagents like alizarin, which forms fluorescent
complexes with boronic acids.[24]

Conclusion

Chroman-8-boronic acid stands as a potent and versatile tool for synthetic chemists. Its utility
is centered on its efficacy in Suzuki-Miyaura cross-coupling reactions, providing a direct route
to novel molecules incorporating the biologically relevant chroman core. A thorough
understanding of its properties, safe handling procedures, and the nuances of its reactivity and
purification is paramount for leveraging its full potential. By employing the robust protocols
outlined in this guide, researchers can confidently integrate this valuable building block into
their synthetic workflows, accelerating the discovery and development of new chemical entities
in pharmaceuticals and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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